Cas no 2229183-00-8 (1-(2-ethylphenyl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(2-ethylphenyl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2229183-00-8
• MF: C₁₄H₁₉F₂N
• MW: 239.304170846939
• CID: 6179449
• PubChem ID: 165633521
• Update Time: 2025-06-08

1-(2-ethylphenyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylphenyl)-4,4-difluorocyclohexan-1-amine
• 2229183-00-8
• EN300-1942853

• Inchi： 1S/C14H19F2N/c1-2-11-5-3-4-6-12(11)13(17)7-9-14(15,16)10-8-13/h3-6H,2,7-10,17H2,1H3
• InChI Key： JKPZGBZTTKYNQI-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC=CC=2CC)(CC1)N)F

Computed Properties

• Exact Mass: 239.14855593g/mol
• Monoisotopic Mass: 239.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-ethylphenyl)-4,4-difluorocyclohexan-1-amine

Professional Introduction to Compound with CAS No. 2229183-00-8 and Product Name: 1-(2-ethylphenyl)-4,4-difluorocyclohexan-1-amine

The compound identified by the CAS number 2229183-00-8 and the product name 1-(2-ethylphenyl)-4,4-difluorocyclohexan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both aromatic and fluorinated aliphatic moieties in its structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of compounds incorporating fluorine atoms. Fluorine substitution has become a cornerstone in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. The 1-(2-ethylphenyl)-4,4-difluorocyclohexan-1-amine molecule exemplifies this trend, as the incorporation of two fluorine atoms at the 4-position of the cyclohexane ring enhances its pharmacokinetic properties. This modification not only improves the compound's solubility but also extends its half-life in biological systems, which is crucial for therapeutic efficacy.

The 2-ethylphenyl moiety in the compound's structure contributes to its binding affinity by providing a hydrophobic surface that can interact favorably with lipid-rich environments found in biological membranes. This feature is particularly relevant in the design of drugs targeting membrane-bound receptors or enzymes. Current research indicates that compounds with similar structural motifs have shown promise in treating a variety of conditions, including neurological disorders and inflammatory diseases. The 1-(2-ethylphenyl)-4,4-difluorocyclohexan-1-amine molecule may serve as a key intermediate in synthesizing novel therapeutics that leverage these interactions.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are integral to numerous biological pathways, and their inhibition or activation can lead to therapeutic benefits. The fluorinated cyclohexane ring and the ethylphenyl group together create a scaffold that can engage with enzyme active sites in a highly specific manner. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in cancer progression and inflammation. These findings align with broader trends in drug discovery where targeted inhibition of disease-causing enzymes is a primary goal.

The synthesis of 1-(2-ethylphenyl)-4,4-difluorocyclohexan-1-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine atoms requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These synthetic strategies not only demonstrate the versatility of fluorinated compounds but also underscore the importance of innovative methodologies in pharmaceutical research.

As interest in fluorinated pharmaceuticals grows, so does the need for comprehensive understanding of their metabolic fate. The presence of both aromatic and aliphatic components in 1-(2-ethylphenyl)-4,4-difluorocyclohexan-1-amine necessitates detailed studies on how these moieties are processed by metabolic enzymes such as cytochrome P450s. Understanding these pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens. Recent advancements in metabolomics have provided powerful tools for elucidating these processes, enabling researchers to design compounds with improved safety profiles.

The potential therapeutic applications of 1-(2-ethylphenyl)-4,4-difluorocyclohexan-1-amine extend beyond enzyme inhibition. Its structural features make it a viable candidate for developing drugs that interact with nucleic acids or other biomolecules involved in disease mechanisms. For instance, modifications to the ethylphenyl group could enhance binding to DNA or RNA targets, opening up possibilities for antiviral or anticancer therapies. Such applications would require further exploration but highlight the broad utility of this molecular scaffold.

In conclusion, the compound identified by CAS No. 2229183-00-8 and named 1-(2-ethylphenyl)-4,4-difluorocyclohexan-1-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features—particularly the presence of fluorine atoms and an ethylphenyl group—endow it with promising pharmacological properties. Ongoing research into its biological activity and synthetic methodologies underscores its potential as a lead compound for developing novel therapeutics. As our understanding of drug design continues to evolve, molecules like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.